![molecular formula C6H8ClF2N3 B1448729 [4-(Difluoromethyl)pyrimidin-2-yl]methanamine hydrochloride CAS No. 1803587-74-7](/img/structure/B1448729.png)
[4-(Difluoromethyl)pyrimidin-2-yl]methanamine hydrochloride
Overview
Description
[4-(Difluoromethyl)pyrimidin-2-yl]methanamine hydrochloride, also known as DFMP, is a fluorinated organic compound with a wide range of applications in scientific research and laboratory experiments. It is a colorless, odorless and crystalline solid with a molecular weight of 220.2 g/mol. DFMP is a versatile compound that can be used in a variety of chemical reactions and as a catalyst for various biochemical and physiological processes.
Scientific Research Applications
Chemical Synthesis and Characterization
- Facile Synthesis and Docking Studies : A method was developed for synthesizing N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, showing the importance of pyrimidine derivatives in chemical synthesis and their potential for biological interactions through docking studies (Bommeraa et al., 2019).
Pharmacokinetics and Metabolism
- Metabolism, Excretion, and Pharmacokinetics : The disposition and pharmacokinetics of a dipeptidyl peptidase IV inhibitor, highlighting the metabolic pathways and excretion profiles in rats, dogs, and humans, demonstrates the complexity of pyrimidine derivative metabolism (Sharma et al., 2012).
Therapeutic Potential
- Bone Formation Rate Increase : A compound targeting the Wnt beta-catenin pathway for bone disorder treatment showed dose-dependent increases in bone formation, illustrating the therapeutic potential of pyrimidine derivatives (Pelletier et al., 2009).
Structural Studies
- Crystal Structure Analysis : Studies on the crystal structure of related compounds, such as oxythiamine hexafluorophosphate monohydrate, provide insights into the molecular conformation and stability of pyrimidine derivatives, which is crucial for understanding their interactions and functions (Hu et al., 2000).
Anticonvulsant Properties
- Novel Schiff Bases Synthesis : The development and anticonvulsant activity screening of Schiff bases derived from pyridine indicate the potential for pyrimidine derivatives in treating seizures (Pandey & Srivastava, 2011).
properties
IUPAC Name |
[4-(difluoromethyl)pyrimidin-2-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F2N3.ClH/c7-6(8)4-1-2-10-5(3-9)11-4;/h1-2,6H,3,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMAPERLPZQPRHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1C(F)F)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClF2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803587-74-7 |
Source
|
| Record name | [4-(difluoromethyl)pyrimidin-2-yl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[5-(Thiophen-2-yl)-1,3,4-oxadiazol-2-yl]morpholine hydrochloride](/img/structure/B1448646.png)
![1-{4-[(1R)-1-azidoethyl]-2-fluorophenyl}-1H-pyrazole](/img/structure/B1448648.png)
![2-[1-(Azetidine-3-carbonyl)piperidin-4-yl]ethan-1-ol](/img/structure/B1448652.png)
![1-[(5-Bromofuran-2-yl)methyl]-4,4-difluoropiperidine](/img/structure/B1448662.png)
